3-((5Z)-5-{[3-(4-Ethoxy-3-fluorophenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-YL)propanoic acid

Specification

• CAS No.: 623935-01-3
• Molecular Formula: C24H20FN3O4S2
• Molecular Weight: 497.6 g/mol
• IUPAC Name: 3-[(5Z)-5-[[3-(4-ethoxy-3-fluorophenyl)-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• Standard InChI: InChI=1S/C24H20FN3O4S2/c1-2-32-19-9-8-15(12-18(19)25)22-16(14-28(26-22)17-6-4-3-5-7-17)13-20-23(31)27(24(33)34-20)11-10-21(29)30/h3-9,12-14H,2,10-11H2,1H3,(H,29,30)/b20-13-
• Standard InChI Key: ZFCSINVKAJGYJK-MOSHPQCFSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCC(=O)O)C4=CC=CC=C4)F
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCC(=O)O)C4=CC=CC=C4)F

Introduction

3-((5Z)-5-{[3-(4-Ethoxy-3-fluorophenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-YL)propanoic acid is a complex organic compound that has garnered attention in the scientific community due to its unique structural features and potential applications in medicinal chemistry. This compound incorporates a thiazolidinone ring, a pyrazole moiety, and a propanoic acid group, which are crucial for its biological activities.

Synthesis and Mechanism of Action

The synthesis of this compound typically involves multi-step reactions that incorporate the formation of the pyrazole and thiazolidinone rings. The mechanism of action likely involves interactions with specific biological targets such as enzymes or receptors, similar to other compounds in its class. These interactions can inhibit the activity of these targets, leading to various biological effects that may be beneficial in therapeutic contexts.

Potential Applications

Given its structural features, this compound has potential applications in medicinal chemistry, particularly in the development of drugs with anti-inflammatory or anticancer properties. Thiazolidinones and pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory and anticancer effects.